4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid 4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid An impurity of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 11 nM and exhibits anti-inflammatory effects.
Brand Name: Vulcanchem
CAS No.: 832088-68-3
VCID: VC0192766
InChI: InChI=1S/C32H35NO3/c1-31(2,30(34)35)26-18-16-25(17-19-26)11-9-10-22-33-23-20-29(21-24-33)32(36,27-12-5-3-6-13-27)28-14-7-4-8-15-28/h3-8,12-19,29,36H,10,20-24H2,1-2H3,(H,34,35)
SMILES: CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O
Molecular Formula: C32H35NO3
Molecular Weight: 481.6 g/mol

4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid

CAS No.: 832088-68-3

Impurities

VCID: VC0192766

Molecular Formula: C32H35NO3

Molecular Weight: 481.6 g/mol

Purity: > 95%

4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid - 832088-68-3

CAS No. 832088-68-3
Product Name 4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid
Molecular Formula C32H35NO3
Molecular Weight 481.6 g/mol
IUPAC Name 2-[4-[4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]but-1-ynyl]phenyl]-2-methylpropanoic acid
Standard InChI InChI=1S/C32H35NO3/c1-31(2,30(34)35)26-18-16-25(17-19-26)11-9-10-22-33-23-20-29(21-24-33)32(36,27-12-5-3-6-13-27)28-14-7-4-8-15-28/h3-8,12-19,29,36H,10,20-24H2,1-2H3,(H,34,35)
Standard InChIKey LNQJRLLXDQRHIW-UHFFFAOYSA-N
SMILES CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O
Canonical SMILES CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O
Appearance White to Off-White Solid
Description An impurity of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 11 nM and exhibits anti-inflammatory effects.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-butyn-1-yl]-α,α-dimethyl-benzeneacetic Acid;
PubChem Compound 11982796
Last Modified Nov 11 2021
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